Cas no 1226459-68-2 (N-(2-oxo-2H-chromen-3-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propanamide)

• Product Name: N-(2-oxo-2H-chromen-3-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propanamide
• CAS No: 1226459-68-2
• MF: C₂₂H₁₇N₃O₄
• MW: 387.388085126877
• CID: 6160355
• PubChem ID: 49676134
• Update Time: 2025-07-09

N-(2-oxo-2H-chromen-3-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-2H-chromen-3-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propanamide
• N-(2-oxochromen-3-yl)-2-(6-oxo-3-phenylpyridazin-1-yl)propanamide
• AKOS024516522
• 1226459-68-2
• VU0649682-1
• F5652-2158
• N-(2-oxo-2H-chromen-3-yl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)propanamide

• Inchi： 1S/C22H17N3O4/c1-14(25-20(26)12-11-17(24-25)15-7-3-2-4-8-15)21(27)23-18-13-16-9-5-6-10-19(16)29-22(18)28/h2-14H,1H3,(H,23,27)
• InChI Key： GIICMQSSCDRYES-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)NC(C(C)N1C(C=CC(C2C=CC=CC=2)=N1)=O)=O)=O

Computed Properties

• Exact Mass: 387.12190603g/mol
• Monoisotopic Mass: 387.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2-oxo-2H-chromen-3-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propanamide

N-(2-Oxo-2H-Chromen-3-Yl)-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-Yl)Propanamide: A Comprehensive Overview

The compound with CAS No. 1226459-68-2, known as N-(2-Oxo-2H-Chromen-3-Yl)-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-Yl)Propanamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chromenyl group with a dihydropyridazinyl moiety, making it a promising candidate for various therapeutic applications.

Structure and Synthesis

The molecular structure of N-(2-Oxo-2H-Chromen-3-Yl)-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-Yl)Propanamide is highly intricate. The chromenyl group (a benzopyran derivative) contributes to its aromatic stability and potential bioactivity, while the dihydropyridazinyl moiety introduces additional complexity and functional diversity. Recent studies have focused on optimizing the synthesis of this compound to enhance its purity and yield. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process.

Pharmacological Activity

Recent findings suggest that N-(2-Oxo-2H-Chromen-3-Yl)-2-(6-Oxo-3Phenyl-DihydropyridazinYl)Propanamide exhibits potent anti-tumor and anti-inflammatory properties. In vitro experiments have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation pathways. Moreover, preclinical studies indicate that this compound may possess selective toxicity towards cancer cells, making it a potential candidate for targeted therapies.

Applications in Drug Development

The compound's unique combination of structural features makes it an attractive lead molecule for drug development. Its ability to interact with multiple biological targets suggests potential applications in treating a wide range of diseases, including neurodegenerative disorders and cardiovascular conditions. Ongoing research is focused on identifying the optimal dosage forms and delivery systems to maximize its therapeutic efficacy while minimizing adverse effects.

Future Directions

As interest in N-(2-OxoChromenYl)-DihydropyridazinYl Propanamide continues to grow, further studies are needed to elucidate its mechanism of action and explore its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable treatment option.